3-(4-Bromo-1,3-dimethyl-1H-pyrazol-5-YL)propan-1-OL

Specification

• Molecular Formula: C8H13BrN2O
• Molecular Weight: 233.11 g/mol
• IUPAC Name: 3-(4-bromo-2,5-dimethylpyrazol-3-yl)propan-1-ol
• Standard InChI: InChI=1S/C8H13BrN2O/c1-6-8(9)7(4-3-5-12)11(2)10-6/h12H,3-5H2,1-2H3
• Standard InChI Key: YWFOVZMCFLVZGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1Br)CCCO)C

Introduction

3-(4-Bromo-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol is a chemical compound featuring a pyrazole ring, which is a five-membered heterocyclic ring containing two nitrogen atoms. This compound is specifically modified with a bromine atom and two methyl groups attached to the pyrazole ring, along with a propan-1-ol side chain. Its molecular formula is not explicitly provided in the available literature, but it is known to have a molecular weight of 233.11 g/mol.

Synthesis and Applications

The synthesis of 3-(4-Bromo-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol typically involves organic synthesis techniques, although specific methods are not detailed in the available literature. This compound is recognized for its potential in pharmaceutical development, serving as a scaffold for designing new drugs. Its applications extend into medicinal chemistry and agricultural sciences due to its versatility as a building block in organic synthesis.

Related Compounds and Biological Activities

Pyrazole derivatives, including those similar to 3-(4-Bromo-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol, have been studied for their diverse biological activities. Some pyrazoles exhibit antioxidant and anticancer properties, as demonstrated by compounds like 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols), which show radical scavenging activity and cytotoxic effects against certain cancer cell lines.

Compound	Molecular Formula	Key Features
3-(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-am	C8H13BrN2O	Contains an amine instead of an alcohol group
3-(4-Methylpyrazolyl)propan-1-ol	Not specified	Lacks bromine, different reactivity patterns
3-(4-Chloro-pyrazolyl)propan-1-al	Not specified	Chlorine substitution may alter biological activity